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Compound of Interest

Compound Name: 2-Allyl-4,5-dimethoxyphenol

CAS No.: 59893-87-7

Cat. No.: B1251633

Get Quote

An In-depth Technical Guide to 2-Allyl-4,5-dimethoxyphenol

Introduction
2-Allyl-4,5-dimethoxyphenol, a phenylpropanoid compound, holds significant interest for

researchers in chemical ecology, materials science, and drug development. While structurally

related to more common compounds like eugenol, its specific substitution pattern imparts

unique biological and chemical properties. This guide provides a comprehensive overview of its

core characteristics, from fundamental chemical identity to its biological significance and safety

profile, tailored for professionals in scientific research.

Part 1: Chemical Identity and Molecular Structure
Accurate identification is the cornerstone of scientific research. 2-Allyl-4,5-dimethoxyphenol
is registered under several identifiers, ensuring unambiguous reference in literature and

databases.

Nomenclature and Identifiers:

Systematic IUPAC Name: 2-allyl-4,5-dimethoxyphenol
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CAS Number: 59893-87-7[1][2][3]

Molecular Formula: C₁₁H₁₄O₃[1]

Synonyms: DMP (in ecological literature)[4][5]

Molecular Structure:

The structure consists of a phenol ring substituted with an allyl group at position 2 and two

methoxy groups at positions 4 and 5. This arrangement is key to its reactivity and biological

function.

Caption: Molecular structure of 2-Allyl-4,5-dimethoxyphenol.

Part 2: Physicochemical and Spectroscopic
Properties
The physical and spectral data are critical for experimental design, quality control, and

structural elucidation.

Physicochemical Data Summary

Property Value Source

Molecular Weight 194.23 g/mol [1]

Boiling Point 313.9 °C

Flash Point 38 °C

Appearance Yellow clear liquid (estimated) [6]

Solubility

Data for the specific isomer is

limited. Related compounds

are soluble in fats and organic

solvents like chloroform,

DMSO, and methanol, but

generally insoluble in water.

[7][8][9]
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Spectroscopic Profile

While raw spectral data requires access to specialized databases or literature, the expected

characteristics can be summarized for identification purposes.

Nuclear Magnetic Resonance (NMR): ¹H NMR spectra would show characteristic signals for

the aromatic protons, the vinyl and methylene protons of the allyl group, the methoxy group

protons, and the phenolic hydroxyl proton. ¹³C NMR would similarly show distinct peaks for

the aromatic, allyl, and methoxy carbons.[10][11]

Mass Spectrometry (MS): The mass spectrum would exhibit a molecular ion peak

corresponding to its molecular weight (194.23 m/z).[1][10]

Infrared (IR) Spectroscopy: Key signals would include a broad peak for the O-H stretch of

the phenol, C-H stretches for the aromatic and allyl groups, C=C stretches for the aromatic

ring and allyl group, and C-O stretches for the ether and phenol functionalities.[11]

Part 3: Synthesis Overview
Understanding the synthesis of a compound is vital for its availability and for designing

derivatives. While multiple specific routes exist, a common and illustrative pathway involves a

Claisen rearrangement.

Conceptual Synthesis Workflow

The expertise in synthesizing this molecule often relies on leveraging classic organic reactions.

A plausible and widely understood approach is the biomimetic Claisen rearrangement of a

corresponding allyl ether. This process is thermally driven and intramolecular, making it an

efficient method for installing the allyl group ortho to the hydroxyl.
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Caption: General workflow for synthesis via Claisen rearrangement.

This method is considered robust and is documented for structurally similar compounds.[3][12]

Specific reaction conditions, including solvent and temperature, would be optimized to

maximize yield and minimize side products.

Part 4: Biological Activity and Significance
The most well-documented role of 2-Allyl-4,5-dimethoxyphenol is in chemical ecology, but it

also exhibits other notable biological activities.

Role as a Pheromone Component

This compound is a key metabolite of methyl eugenol in the male Oriental fruit fly (Bactrocera

dorsalis).[4][5][13] After ingestion, the fly converts methyl eugenol into 2-allyl-4,5-
dimethoxyphenol (DMP) and (E)-coniferyl alcohol (E-CF).[5][13] These metabolites are then

released to function as male sex and aggregation pheromones.[4] Studies have shown that
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mature male flies are significantly attracted to DMP, making it a promising candidate for eco-

friendly lure-and-kill pest control strategies.[4][5]

Metabolism in Bactrocera dorsalis

Methyl Eugenol (ME)
Consumed by fly

Enzymatic Conversion

2-Allyl-4,5-dimethoxyphenol (DMP) (E)-coniferyl alcohol (E-CF)

Pheromone Release
(Sex & Aggregation Signal)

Click to download full resolution via product page

Caption: Biosynthesis of DMP as a pheromone in B. dorsalis.

Antioxidant and Other Activities

Beyond its role as a semiochemical, 2-Allyl-4,5-dimethoxyphenol demonstrates potent

radical-scavenging properties.[4] Research indicates it effectively scavenges both oxygen-

centered and carbon-centered radicals, showing greater antioxidant activity than related

compounds like eugenol.[4] This suggests potential applications in materials science, such as

retarding polymerization.[4] Furthermore, some spectrometric analyses have indicated

significant cytotoxicity against certain breast cancer cell lines, hinting at a potential, though

underexplored, avenue for oncological research.

Part 5: Safety and Handling
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A thorough understanding of a compound's safety profile is a non-negotiable aspect of

laboratory practice and drug development.

Toxicological Assessment

The available data provides a strong foundation for its safe use in research settings.

Acute Oral Toxicity: Studies in mice have shown no mortality, signs of toxic symptoms, or

significant changes in body weight, organ weights, or food and water consumption following

administration.[4][5][13] Based on this, the compound is regarded as nontoxic in acute oral

exposure models.[5][13]

Cytotoxicity to Normal Cells: The compound has exhibited no significant cytotoxicity to

normal human and mouse cells, further supporting its favorable safety profile for research

applications.[4][5][13]

Handling and Storage Protocols

As a self-validating system, proper handling ensures both user safety and compound integrity.

Personal Protective Equipment (PPE): Always wear standard laboratory attire, including

safety goggles with side protection, a lab coat, and suitable chemical-resistant gloves (e.g.,

Nitrile rubber).[14][15]

Ventilation: Handle the compound in a well-ventilated area or under a chemical fume hood to

avoid inhalation of any vapors.[14][16]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place, away from

sources of ignition.[14][16] Store at room temperature in the original container.[16]

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling, and before

eating, drinking, or smoking.[14][16]

This compound is intended for Research Use Only and is not for diagnostic or therapeutic use

in humans or animals.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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